Cas no 2408963-25-5 (tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate
• CAS No: 2408963-25-5
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312090396881
• CID: 5910283
• PubChem ID: 165869453
• Update Time: 2026-03-11

tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate
• 2408963-25-5
• EN300-7491965

• Inchi： 1S/C12H22F2N2O2/c1-11(2,3)18-10(17)16-8-12(13,14)9-6-4-5-7-15-9/h9,15H,4-8H2,1-3H3,(H,16,17)
• InChI Key： SRKWDEUVNQIGSQ-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OC(C)(C)C)(C1CCCCN1)F

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate

Introduction to tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate (CAS No. 2408963-25-5)

Tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate (CAS No. 2408963-25-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a difluoroethyl moiety, and a piperidine ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The tert-butyl carbamate group is a common protecting group used in organic synthesis, particularly in the preparation of amino acids and peptides. It provides stability and protection against premature deprotection during multi-step synthetic processes. The difluoroethyl moiety introduces fluorine atoms, which can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability. The piperidine ring, a six-membered cyclic amine, is known for its ability to modulate biological activities and enhance the binding affinity of molecules to their target receptors.

Recent research has highlighted the potential of tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate in various therapeutic areas. One notable application is in the development of central nervous system (CNS) disorders. Studies have shown that compounds with similar structures can exhibit potent activity against specific neurotransmitter receptors, making them promising candidates for treating conditions such as anxiety, depression, and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate. The compound was found to have high selectivity and affinity for serotonin receptors (5-HT_1A and 5-HT₄). This selectivity is crucial for minimizing side effects and improving the therapeutic index of potential drug candidates. The study also demonstrated that the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and low clearance rates.

Beyond CNS disorders, tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate has shown promise in other therapeutic areas. For instance, it has been evaluated for its potential as an anti-inflammatory agent. In vitro studies have indicated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural versatility of tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate also makes it an attractive candidate for drug discovery programs. Researchers can modify various parts of the molecule to optimize its properties for specific therapeutic targets. For example, substituents on the piperidine ring or the difluoroethyl moiety can be altered to enhance binding affinity or improve metabolic stability.

In addition to its therapeutic potential, tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate has been studied for its use as a chemical intermediate in the synthesis of other bioactive compounds. Its reactivity and functional groups provide a platform for developing novel molecules with diverse biological activities. This versatility is particularly valuable in high-throughput screening (HTS) campaigns where large libraries of compounds are tested for their pharmacological effects.

The safety profile of tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate is another important consideration. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary before advancing to clinical trials. These assessments typically include in vitro toxicity tests, animal studies, and human phase I trials to evaluate safety and tolerability.

In conclusion, tert-butyl N-[2,2-difluoro-2-(piperidin-2-yl)ethyl]carbamate (CAS No. 2408963-25-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological properties make it an exciting candidate for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound may play a crucial role in advancing treatments for various medical conditions.